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Compound of Interest

Compound Name: 4,4-Bis(methylthio)but-3-en-2-one

Cat. No.: B1278399

An In-depth Technical Guide to 4,4-Bis(methylthio)but-3-en-2-one

This technical guide provides a comprehensive overview of 4,4-Bis(methylthio)but-3-en-2-
one, tailored for researchers, scientists, and professionals in drug development and chemical
synthesis.

Nomenclature

The compound "4,4-Bis(methylthio)but-3-en-2-one" is recognized by several names across
chemical literature and databases.

IUPAC Name: 4,4-bis(methylthio)but-3-en-2-one

Synonyms:

3-Buten-2-one, 4,4-bis(methylthio)-[1]

4,4-bis(methylsulfanyl)but-3-en-2-one[1]

4,4-Di(methylmercapto)-3-buten-2-one[1]

1,1-bis(methylthio)but-1-en-3-one[1]

4,4-Bis(methylthio)-3-buten-2-one[1]
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Chemical and Physical Properties

A summary of the key quantitative data for 4,4-Bis(methylthio)but-3-en-2-one is presented
below. This data is essential for experimental design, including reaction setup, purification, and

storage.

Property Value Source
CAS Number 17649-86-4 [21[3114]
Molecular Formula C6H100S2 [31[4]
Molecular Weight 162.26 g/mol [3]
Melting Point 66-69 °C [3]
Purity Typically available at 95%+ [1]
Storage Conditions 2-8°C, Inert Gas [4115]

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 4,4-Bis(methylthio)but-3-
en-2-one is not readily available in the provided search results, a general synthetic approach
can be inferred from the synthesis of analogous compounds, such as 4,4-diethylthio/benzylthio-
but-3-en-2-ones.[6] The likely synthesis involves the acid-catalyzed deacetylation of a suitable
precursor.

A plausible synthetic route is outlined in the workflow diagram below. This would typically
involve the reaction of a 3-diketone with methanethiol in the presence of an acid catalyst to
form the thioketal, followed by a selective deacetylation to yield the final product.

Logical Relationships and Workflows

The following diagram illustrates a potential synthetic workflow for 4,4-Bis(methylthio)but-3-
en-2-one based on related chemical transformations.
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Caption: A potential synthetic workflow for 4,4-Bis(methylthio)but-3-en-2-one.

Applications

4,4-Bis(methylthio)but-3-en-2-one is primarily utilized as a flavor and fragrance ingredient.[5]
Its strong, sulfurous aroma with tropical fruit-like notes makes it a valuable component in the
food industry for enhancing passion fruit, guava, and other exotic fruit flavors in various
products.[5][7] It also finds use in perfumery to introduce unique fruity-sulfur characteristics to

fragrance compositions.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
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name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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